Cas no 1804252-45-6 (1-(2-Bromo-4-(methylthio)phenyl)-1-chloropropan-2-one)

• Product Name: 1-(2-Bromo-4-(methylthio)phenyl)-1-chloropropan-2-one
• CAS No: 1804252-45-6
• MF: C₁₀H₁₀BrClOS
• MW: 293.607800006866
• CID: 4977644
• Update Time: 2025-06-08

1-(2-Bromo-4-(methylthio)phenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-(methylthio)phenyl)-1-chloropropan-2-one

• Inchi： 1S/C10H10BrClOS/c1-6(13)10(12)8-4-3-7(14-2)5-9(8)11/h3-5,10H,1-2H3
• InChI Key： YNFQUDLHESRNIZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(C)=O)Cl)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4

Additional information on 1-(2-Bromo-4-(methylthio)phenyl)-1-chloropropan-2-one

Chemical Profile of 1-(2-Bromo-4-(methylthio)phenyl)-1-chloropropan-2-one (CAS No. 1804252-45-6)

1-(2-Bromo-4-(methylthio)phenyl)-1-chloropropan-2-one, identified by its Chemical Abstracts Service (CAS) number 1804252-45-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This organochlorine derivative features a unique structural motif that has garnered attention for its potential applications in synthetic chemistry and drug development. The presence of both bromo and chloro substituents on an aromatic ring, coupled with a methylthio group, makes this molecule a versatile intermediate for constructing more complex scaffolds.

The compound's structure, comprising a phenyl ring substituted at the 2-position with a bromine atom, the 4-position with a methylthio group, and an aliphatic side chain terminated with a chloro group at the 1-position and a ketone at the 2-position, suggests potential reactivity that could be exploited in various synthetic pathways. Such structural features are often employed in medicinal chemistry to modulate physicochemical properties such as solubility, lipophilicity, and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic purposes. The 1-(2-Bromo-4-(methylthio)phenyl)-1-chloropropan-2-one scaffold aligns well with this trend, as it can serve as a building block for creating derivatives with enhanced biological activity. For instance, modifications at the aliphatic side chain or further functionalization of the aromatic ring could lead to compounds with improved pharmacokinetic profiles or targeted action against specific biological pathways.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that can modulate these pathways effectively. The bromo and chloro substituents on the phenyl ring provide handles for further derivatization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing biaryl structures found in many kinase inhibitors.

Moreover, the presence of the methylthio group introduces sulfur into the molecule, which can be leveraged to enhance binding interactions with biological targets. Sulfur-containing heterocycles are known to exhibit strong binding affinities due to their ability to form hydrogen bonds and engage in π-stacking interactions. This feature makes 1-(2-Bromo-4-(methylthio)phenyl)-1-chloropropan-2-one an attractive candidate for further exploration in fragment-based drug discovery programs.

Recent studies have also highlighted the importance of conformational flexibility in drug-like molecules. The aliphatic side chain of 1-(2-Bromo-4-(methylthio)phenyl)-1-chloropropan-2-one provides a degree of rotatability that can be exploited to optimize binding poses within biological targets. This flexibility can be fine-tuned by introducing additional substituents or by employing computational methods to predict optimal conformations for drug-like activity.

From a synthetic chemistry perspective, this compound offers several advantages as an intermediate. The bromo and chloro groups can be readily exchanged using palladium-catalyzed cross-coupling reactions with aryl halides or boronic acids, allowing for the introduction of diverse aryl moieties. Additionally, the ketone functionality can undergo various transformations, including reduction to secondary alcohols or condensation reactions to form enones or lactones. These reactivities make 1-(2-Bromo-4-(methylthio)phenyl)-1-chloropropan-2-one a valuable asset in synthetic pipelines aimed at generating novel molecular architectures.

The pharmaceutical industry has increasingly recognized the importance of sustainable chemistry practices. Given its utility as a building block, 1-(2-Bromo-4-(methylthio)phenyl)-1-chloropropan-2-one could play a role in developing greener synthetic routes by enabling multi-step transformations under mild conditions with high atom economy. This aligns with broader efforts to reduce the environmental impact of drug development processes.

In conclusion,1-(2-Bromo-4-(methylthio)phenyl)-1-chloropropan-2-one (CAS No. 1804252-45-6) represents a promising chemical entity with applications spanning pharmaceutical research and agrochemical development. Its unique structural features offer opportunities for designing novel bioactive molecules through strategic functionalization and synthetic manipulation. As interest in heterocyclic compounds continues to grow, this compound is likely to remain a relevant and valuable tool for researchers seeking to innovate in drug discovery and molecular construction.